Cas no 2229600-18-2 (2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine)

• Product Name: 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine
• CAS No: 2229600-18-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6390218
• PubChem ID: 165966047
• Update Time: 2025-11-07

2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine
• 2-[(2-methoxy-6-methylpyridin-4-yl)oxy]ethan-1-amine
• 2229600-18-2
• EN300-1760072

• Inchi： 1S/C9H14N2O2/c1-7-5-8(13-4-3-10)6-9(11-7)12-2/h5-6H,3-4,10H2,1-2H3
• InChI Key： WRNZMYYEGINJHD-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine

Comprehensive Overview of 2-(2-Methoxy-6-methylpyridin-4-yl)oxyethan-1-amine (CAS No. 2229600-18-2)

2-(2-Methoxy-6-methylpyridin-4-yl)oxyethan-1-amine (CAS No. 2229600-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-based structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a valuable candidate for drug discovery and material science applications.

The compound's methoxy and methyl substitutions on the pyridine ring contribute to its distinct chemical properties, including solubility and reactivity. Researchers often explore 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine derivatives for their potential in modulating biological pathways, particularly in neurological and metabolic disorders. Its versatility also extends to agrochemical formulations, where it acts as a precursor for crop protection agents.

In recent years, the demand for CAS 2229600-18-2 has surged due to its role in developing next-generation therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound is frequently discussed in forums focusing on small molecule drug development and medicinal chemistry innovations. Its compatibility with green chemistry principles further enhances its appeal in sustainable pharmaceutical manufacturing.

From a market perspective, 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine suppliers have reported increased inquiries from biotech and academic institutions. The compound's stability under various pH conditions makes it suitable for high-throughput screening and combinatorial chemistry applications. Additionally, its potential as a ligand in catalytic reactions has sparked interest in industrial catalysis research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 2229600-18-2 and ensure its purity for research purposes. The compound's spectral data and chromatographic behavior are well-documented in scientific literature, facilitating its identification and quality control in laboratory settings.

Future research directions for 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine may explore its applications in bioimaging probes or molecular sensors, given its fluorescent properties when incorporated into certain molecular frameworks. The compound's adaptability to various synthetic modifications positions it as a promising candidate for emerging technologies in chemical biology and materials science.

For researchers seeking 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine synthesis protocols, recent publications have detailed optimized routes with improved yields and reduced environmental impact. These advancements align with the pharmaceutical industry's growing emphasis on atom economy and waste minimization in synthetic processes.

The safety profile of CAS 2229600-18-2 has been extensively studied, with proper handling procedures established for laboratory use. While not classified as hazardous under standard regulations, appropriate personal protective equipment is recommended when working with this compound, consistent with general laboratory safety practices for organic intermediates.

In conclusion, 2-(2-methoxy-6-methylpyridin-4-yl)oxyethan-1-amine represents an important building block in modern chemical research. Its multifaceted applications across drug discovery, agricultural chemistry, and material science underscore its significance in contemporary scientific endeavors. As research continues to uncover new potential uses for this versatile compound, its role in advancing various technological domains is expected to grow substantially.